Cas no 55058-61-2 (1alpha-acetoxy-6beta-angeloyloxy-10alphaH-9-oxofuranoeremophilane)

• Product Name: 1alpha-acetoxy-6beta-angeloyloxy-10alphaH-9-oxofuranoeremophilane
• CAS No: 55058-61-2
• Molecular Formula: C₂₂H₂₈O₆
• Molecular Weight: 388.454
• CID: 2062325

1alpha-acetoxy-6beta-angeloyloxy-10alphaH-9-oxofuranoeremophilane Properties

Names and Identifiers

• 1alpha-acetoxy-6beta-angeloyloxy-10alphaH-9-oxofuranoeremophilane
• (Z)-2-Methyl-2-butenoic acid [(4S)-8α-acetoxy-4,4a,5,6,7,8,8aα,9-octahydro-3,4aα,5β-trimethyl-9-oxonaphtho[2,3-b]furan-4β-yl] ester

• InChIKey： DFIGTEZNNCEPNY-XFFZJAGNSA-N
• Inchi： InChI=1S/C22H28O6/c1-7-11(2)21(25)28-20-16-12(3)10-26-19(16)18(24)17-15(27-14(5)23)9-8-13(4)22(17,20)6/h7,10,13,15,17,20H,8-9H2,1-6H3/b11-7-
• SMILES： C\C=C(\C)C(=O)OC1c2c(C)coc2C(=O)C2C(CCC(C)C12C)OC(C)=O

Computed Properties

• Exact Mass: 388.189
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 388.189
• Heavy Atom Count: 28
• Complexity: 697
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 82.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids